Cas no 68954-29-0 (2-ethoxyethanamine - 2-propoxyethanamine (1:1))

• Product Name: 2-ethoxyethanamine - 2-propoxyethanamine (1:1)
• CAS No: 68954-29-0
• MF: C₉H₂₄N₂O₂
• MW: 192.299062728882
• CID: 1732235
• PubChem ID: 111877
• Update Time: 2025-04-21

2-ethoxyethanamine - 2-propoxyethanamine (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-ethoxyethanamine - 2-propoxyethanamine (1:1)
• 68954-29-0

• Inchi： 1S/C5H13NO.C4H11NO/c1-2-4-7-5-3-6;1-2-6-4-3-5/h2-6H2,1H3;2-5H2,1H3
• InChI Key： QCSKPKAZRWDPFR-UHFFFAOYSA-N
• SMILES： O(CCN)CCC.O(CC)CCN

Computed Properties

• Exact Mass: 192.18392
• Monoisotopic Mass: 192.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 54.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.5